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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798

This technical support center is designed to assist researchers, scientists, and drug
development professionals in troubleshooting and preventing phase inversion in emulsions
stabilized with Sodium Lauroyl Lactylate (SLL).

Frequently Asked Questions (FAQSs)

Q1: What is Sodium Lauroyl Lactylate (SLL) and what is its primary role in an emulsion?

Sodium Lauroyl Lactylate (SLL) is an anionic surfactant derived from the reaction of lauric
acid (from coconut or palm oil) and lactic acid. In emulsions, its primary role is to act as an oil-
in-water (O/W) emulsifier, stabilizing the dispersion of oil droplets within a continuous aqueous
phase. Its amphiphilic nature allows it to position itself at the oil-water interface, reducing
interfacial tension and forming a protective barrier around the oil droplets to prevent them from
coalescing.

Q2: What is phase inversion and why is it a concern in SLL emulsions?

Phase inversion is a phenomenon where an oil-in-water (O/W) emulsion inverts to a water-in-oil
(W/O) emulsion, or vice versa. For formulations designed as O/W emulsions, such as lotions
and creams, phase inversion is a critical stability issue. It leads to a complete loss of the
intended product structure, resulting in changes in viscosity, texture, and appearance.

Q3: What are the main types of phase inversion that can occur in SLL emulsions?
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There are two primary types of phase inversion:

« Transitional Inversion: This is induced by a change in formulation variables that affect the
hydrophilic-lipophilic balance (HLB) of the system, such as temperature or pH. For instance,
increasing the temperature can decrease the hydrophilicity of nonionic surfactants,
potentially leading to inversion.

o Catastrophic Inversion: This occurs when the volume fraction of the dispersed phase is
gradually increased to a critical point, causing a sudden inversion.

Q4: What is the Hydrophilic-Lipophilic Balance (HLB) of SLL and how does it influence
emulsion type?

Sodium Lauroyl Lactylate has a relatively high HLB value, typically around 14.4, making it
suitable for promoting and stabilizing oil-in-water (O/W) emulsions. Surfactants with HLB values
in the range of 8-18 are generally effective as O/W emulsifiers.

Troubleshooting Guide: Preventing Phase Inversion

This guide addresses common issues that can lead to phase inversion in SLL emulsions and
provides systematic steps for resolution.

Issue 1: Emulsion inverts from O/W to W/O upon increasing the oil phase concentration.

This is a form of catastrophic inversion.
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Potential Cause

Troubleshooting Steps

Oil Phase Volume Fraction Exceeds Critical
Limit

1. Reduce Oil Phase Concentration: The most
direct approach is to decrease the percentage of
the oil phase in your formulation. 2. Increase
SLL Concentration: A higher concentration of
SLL may be required to adequately cover the
increased interfacial area of a higher oil content.
3. Introduce a Co-emulsifier: Adding a low HLB
co-emulsifier can help to stabilize the interface
and increase the packing of surfactant

molecules.

Insufficient Emulsifier Concentration

1. Optimize SLL Concentration: Systematically
increase the concentration of SLL in small
increments (e.g., 0.5% w/w) to find the optimal
level for your desired oil concentration. 2.
Combine with Sodium Stearoyl Lactylate (SSL):
Using SLL in combination with SSL can

enhance overall emulsion stability.

Issue 2: Emulsion shows signs of instability or inverts upon addition of electrolytes.

SLL is an anionic surfactant, and its stability can be sensitive to the presence of electrolytes

(salts).
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Potential Cause

Troubleshooting Steps

Charge Shielding of the Emulsifier Headgroups

1. Minimize Electrolyte Concentration: Use the
lowest effective concentration of any necessary
electrolytes. 2. Select Appropriate Electrolytes:
Divalent and trivalent cations (e.g., Caz*, Mg2*,
AR*) can have a more pronounced destabilizing
effect on anionic emulsions than monovalent
cations (e.g., Na*, K*). If possible, use
monovalent salts. 3. Incorporate a Nonionic Co-
emulsifier: Nonionic emulsifiers are generally
less sensitive to electrolytes and can help to

sterically stabilize the emulsion.

"Salting Out" Effect

At high concentrations, electrolytes can reduce
the solubility of the surfactant in the aqueous
phase, leading to its precipitation and emulsion
breakdown. 1. Evaluate the "salting out”
threshold for your system. 2. Consider using
electrolyte-resistant thickeners to maintain

viscosity and stability.

Issue 3: Emulsion inverts when the temperature is increased.

This is a form of transitional inversion.
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Potential Cause

Troubleshooting Steps

Changes in Surfactant Solubility and Curvature

1. Maintain a Controlled Processing
Temperature: Avoid excessive heating during
the emulsification process. It is recommended to
keep the processing temperature at or below
170°F (77°C) when working with lactylates. 2.
Incorporate a Temperature-Stable Co-emulsifier:
Blend SLL with a co-emulsifier that is less
sensitive to temperature changes. 3. Increase
the Viscosity of the Continuous Phase: Adding a
thickener such as xanthan gum or a carbomer
can hinder droplet coalescence at elevated

temperatures.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters for formulating with

Sodium Lauroyl Lactylate.

Table 1: Properties of Sodium Lauroyl Lactylate

Property Value Reference(s)
HLB Value ~14.4
Typical Usage Level in
P _ J 1.5-5.0%
Emulsions
pH Compatibility Range 4-9

Table 2: Formulation Guidelines for SLL Emulsions
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Parameter Guideline Reference(s)

Primary Emulsifier
) 2.0-5.0%
Concentration

Co-emulsifier (e.g., Glyceryl
(e9 yeer 1.5-2.5%
Stearate)

Thickener (e.g., Fatty Alcohol) 2.0-3.0%

Processing Temperature < 170°F (77°C)

Experimental Protocols

1. Protocol for Particle Size Analysis using Dynamic Light Scattering (DLS)

¢ Objective: To measure the mean droplet diameter and Polydispersity Index (PDI) of the
emulsion. An increase in droplet size over time is an indicator of coalescence, which can be

a precursor to phase inversion.
e Instrumentation: Dynamic Light Scattering (DLS) instrument.
e Methodology:

Sample Preparation: Dilute the emulsion with the continuous phase (e.g., deionized water)

[¢]

to a concentration suitable for the instrument to avoid multiple scattering effects.

o Instrument Setup: Set the measurement temperature, typically to 25°C. Enter the correct
refractive index and viscosity values for the continuous phase into the software.

o Measurement: Transfer the diluted sample into a clean cuvette and place it in the
instrument. Allow the sample to equilibrate for 1-2 minutes before starting the

measurement.

o Data Analysis: The instrument software will report the Z-average diameter and the PDI. A
PDI value below 0.3 is generally considered acceptable for many formulations.

2. Protocol for Viscosity Measurement
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e Objective: To determine the viscosity of the emulsion. A significant drop in viscosity can
indicate emulsion instability and the onset of phase separation.

e |nstrumentation: Rotational viscometer or rheometer.
» Methodology:

o Sample Preparation: Gently stir the emulsion to ensure homogeneity before
measurement. Avoid introducing air bubbles.

o Instrument Setup: Select an appropriate spindle and rotational speed based on the
expected viscosity of the sample. Allow the sample to equilibrate to the desired
temperature (e.g., 25°C).

o Measurement: Immerse the spindle into the sample to the marked level. Start the rotation
and allow the reading to stabilize before recording the viscosity value.

o Data Analysis: Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s). For non-
Newtonian fluids, it is important to record the viscosity at a defined shear rate.

3. Protocol for Accelerated Stability Testing

o Objective: To predict the long-term stability of the emulsion and its susceptibility to phase
inversion under stress conditions.

e Methods:
o Centrifugation:
» Place a sample of the emulsion in a centrifuge tube.
» Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).

» Visually inspect the sample for any signs of phase separation, creaming, or
coalescence. A stable emulsion should show no visible changes.

o Freeze-Thaw Cycling:
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Place a sample of the emulsion in a container and store it at a low temperature (e.g.,
-10°C) for 24 hours.

= Allow the sample to thaw at room temperature for 24 hours.
» Repeat this cycle 3-5 times.

= After the final cycle, visually inspect the emulsion for any signs of instability and
measure its physical properties (e.g., particle size, viscosity).
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Caption: Factors leading to phase inversion in SLL emulsions.
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Caption: Troubleshooting workflow for SLL emulsion phase inversion.
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 To cite this document: BenchChem. [Technical Support Center: Preventing Phase Inversion
in Sodium Lauroyl Lactylate Emulsions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-
lauroyl-lactylate-emulsions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-lauroyl-lactylate-emulsions
https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-lauroyl-lactylate-emulsions
https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-lauroyl-lactylate-emulsions
https://www.benchchem.com/product/b077798#preventing-phase-inversion-in-sodium-lauroyl-lactylate-emulsions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

